2-[3-(3,4-Dimethylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetonitrile

• IUPAC Name: 2-[3-(3,4-dimethylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetonitrile
• InChI: InChI=1S/C14H12N6O/c1-9-3-4-11(7-10(9)2)20-13-12(17-18-20)14(21)19(6-5-15)8-16-13/h3-4,7-8H,6H2,1-2H3
• InChI Key: TWAWKCQHZTWGSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C(=O)N(C=N3)CC#N)N=N2)C
• Molecular Formula: C14H12N6O
• Molecular Weight: 280.28 g/mol

Description

2-[3-(3,4-Dimethylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetonitrile, also known as DPA-714, is a small molecule that has gained attention in the scientific community due to its potential use in the field of positron emission tomography (PET) imaging. PET imaging is a non-invasive technique that allows for the visualization of physiological processes in vivo. DPA-714 has been found to bind specifically to the translocator protein (TSPO), which is highly expressed in activated microglia and astrocytes, making it a promising tool for the detection of neuroinflammation in various neurological disorders.

Scientific Research Applications

Synthetic Chemistry Applications

The structure of 2-[3-(3,4-Dimethylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetonitrile lends itself to the synthesis of various heterocyclic compounds. For instance, the compound has been utilized as a key intermediate in the synthesis of polyfunctionally substituted heterocycles, including pyrazoles, pyridines, tetrazoles, thiazoles, thiophenes, and chromenes. These synthesized heterocycles incorporating the pyrazolo[3,4-d]pyrimidin-4-one moiety have shown significant antioxidant activity, with some derivatives displaying antioxidant activity comparable to ascorbic acid (El‐Mekabaty, 2015).

Biological Studies Applications

The compound's utility extends into biological applications, particularly in antimicrobial and anticancer research. Various derivatives synthesized from 2-[3-(3,4-Dimethylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetonitrile have been evaluated for their biological activities. For example, novel tetrazoles clubbed with pyrimidine synthesized from related compounds demonstrated significant antimicrobial activity against a range of bacteria, highlighting the potential of these derivatives in the development of new antimicrobial agents (Bhoge, Magare, & Mohite, 2021).

Additionally, some newly synthesized triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives starting from compounds structurally related to 2-[3-(3,4-Dimethylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetonitrile were subjected to in vitro screening for antimicrobial and antioxidant activities. These studies provide insight into the compound's potential applications in the development of new therapeutic agents (Flefel et al., 2018).